9-Allyl-6-chloro-9H-purin-2-ylamine

• IUPAC Name: 6-chloro-9-prop-2-enylpurin-2-amine
• InChI: InChI=1S/C8H8ClN5/c1-2-3-14-4-11-5-6(9)12-8(10)13-7(5)14/h2,4H,1,3H2,(H2,10,12,13)
• InChI Key: BSHQNKKUWKGGIP-UHFFFAOYSA-N
• Canonical SMILES: C=CCN1C=NC2=C1N=C(N=C2Cl)N
• Molecular Formula: C8H8ClN5
• DSSTOX Substance ID: DTXSID40576678
• Molecular Weight: 209.63 g/mol
• CAS RN: 144364-01-2

Description

Molecular Structure Analysis

The molecular weight of “9-Allyl-6-chloro-9H-purin-2-ylamine” is 209.63 g/mol. The exact structure would need to be determined through methods such as X-ray crystallography or NMR spectroscopy.

Scientific Research Applications

Radiolabeled Guanine Derivatives

9-Allyl-6-chloro-9H-purin-2-ylamine has been explored for its potential in radiolabeling guanine derivatives. This research involves synthesizing analogs like 6-(4-[(18)F]Fluoro-benzyloxy)-9H-purin-2-ylamine and 6-(3-[(131)I]Iodo-benzyloxy)-9H-purin-2-ylamine. These derivatives are useful in mapping the O(6)-alkylguanine-DNA alkyltransferase (AGT), which is significant for understanding DNA repair mechanisms (Vaidyanathan et al., 2000).

Synthesis and Tautomerism Studies

Another application includes the synthesis and study of tautomerism in N-Methoxy-9-methyl-9H-purin-6-amines. This research provides insights into the properties and reactivity of such compounds, which are useful in various synthetic and medicinal chemistry applications (Roggen & Gundersen, 2008).

Modified Purine Homo-N-Nucleosides

9-Allyl-6-chloro-9H-purin-2-ylamine is also instrumental in creating modified purine homo-N-nucleosides. These compounds have been evaluated for their antioxidant, anti-lipid peroxidation activities, and their ability to inhibit lipoxygenase and thrombin. This research is significant for developing new pharmacological agents (Thalassitis et al., 2014).

Fused 9,10-Dihydro-6H-Azepino-Purines

The compound also plays a role in the synthesis of fused 9,10-dihydro-6H-azepino- and 9,10-dihydro-6H-[1,3]diazepino[1,2-e]purines. These synthesized compounds are tested as inhibitors of lipid peroxidation, contributing to the field of antilipid peroxidation agents (Thalassitis, Hadjipavlou-Litina & Litinas, 2015).

Acyclic Nucleosides Synthesis

Another application includes the synthesis of acyclic N7- and N9-adenine nucleosides, where 9-Allyl-6-chloro-9H-purin-2-ylamine is utilized to introduce functional groups in acyclic adenine nucleosides. This synthesis is crucial for developing novel nucleoside analogs (Kotian et al., 2006).

Cu(I)-Catalyzed Coupling

The compound is used in Cu(I)-catalyzed coupling reactions to form 6-allylpurine derivatives. This method demonstrates the compound's utility in synthetic organic chemistry (Klečka, Tobrman & Dvořák, 2006).

DNA Repair Enzyme Activity Evaluation

9-Allyl-6-chloro-9H-purin-2-ylamine aids in evaluating the activity of the DNA repair enzyme O6-methylguanine-DNA-methyl-transferase in tumor tissues. This is significant for understanding tumor resistance to certain anticancer drugs (Schirrmacher et al., 2002).

Microbiological Evaluation

The compound's derivatives are also evaluated for their antibacterial activity, contributing to the field of antimicrobial research (Govori & Haziri, 2014).

Safety and Hazards

A Material Safety Data Sheet (MSDS) for “9-Allyl-6-chloro-9H-purin-2-ylamine” is available for viewing and download. This document provides information about the potential hazards of the compound and how to handle it safely.